2-(But-3-en-1-yloxy)cyclohexanone

• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 2-but-3-enoxycyclohexan-1-one
• InChI: InChI=1S/C10H16O2/c1-2-3-8-12-10-7-5-4-6-9(10)11/h2,10H,1,3-8H2
• InChI Key: JFMCGVBRSBDCFS-UHFFFAOYSA-N
• Canonical SMILES: C=CCCOC1CCCCC1=O

Description

2-(But-3-en-1-yloxy)cyclohexanone is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(But-3-en-1-yloxy)cyclohexanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(But-3-en-1-yloxy)cyclohexanone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of PCC (26.6 g, 123 mmol) in CH2Cl2 (160 mL) was added 2-(but-3-en-1-yloxy)cyclohexanol (7 g, 41 mmol) in CH2Cl2 (10 mL). The reaction was stirred at rt overnight. The mixture was filtered through a pad of celite and washed with CH2Cl2. The residue was purified by column chromatography to give the title compound. 1H NMR (500 MHz, CDCl3) δ 5.75-5.90 (m, 1H), 4.95-5.15 (m, 2H), 3.78 (dd, 1H, J=5.37 Hz, 9.76 Hz), 3.65-3.70 (m, 1H), 3.39-3.45 (m, 1H), 1.05-2.58 (m, 10H).